Cas no 61187-70-0 (Cyclohexanol, 2-methylene-, (S)-)

• Product Name: Cyclohexanol, 2-methylene-, (S)-
• CAS No: 61187-70-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 489274
• PubChem ID: 10975446
• Update Time: 2025-04-19

Cyclohexanol, 2-methylene-, (S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-methylene-, (S)-
• 61187-70-0
• SCHEMBL10208832
• (1S)-2-methylidenecyclohexan-1-ol
• DTXSID70450316

• Inchi： 1S/C7H12O/c1-6-4-2-3-5-7(6)8/h7-8H,1-5H2/t7-/m0/s1
• InChI Key： GTAPKXQXCYRLRG-ZETCQYMHSA-N
• SMILES： O[C@@H]1C(=C)CCCC1

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives